6-Azauridine
6-Azauridine
6-azauridine is a N-glycosyl-1,2,4-triazine. It has a role as an antineoplastic agent, an antimetabolite and a drug metabolite.
6-Azauridine is a synthetic triazine analogue of uridine with antimetabolite activity. 6-azauridine inhibits de novo pyrimidine synthesis and DNA synthesis and is converted intracellularly into mono, di, and triphosphate derivatives, which incorporate into RNA and inhibit protein synthesis.
A triazine nucleoside used as an antineoplastic antimetabolite. It interferes with pyrimidine biosynthesis thereby preventing formation of cellular nucleic acids. As the triacetate, it is also effective as an antipsoriatic.
6-Azauridine is a synthetic triazine analogue of uridine with antimetabolite activity. 6-azauridine inhibits de novo pyrimidine synthesis and DNA synthesis and is converted intracellularly into mono, di, and triphosphate derivatives, which incorporate into RNA and inhibit protein synthesis.
A triazine nucleoside used as an antineoplastic antimetabolite. It interferes with pyrimidine biosynthesis thereby preventing formation of cellular nucleic acids. As the triacetate, it is also effective as an antipsoriatic.
Brand Name:
Vulcanchem
CAS No.:
54-25-1
VCID:
VC0005812
InChI:
InChI=1S/C8H11N3O6/c12-2-3-5(14)6(15)7(17-3)11-8(16)10-4(13)1-9-11/h1,3,5-7,12,14-15H,2H2,(H,10,13,16)/t3-,5-,6-,7-/m1/s1
SMILES:
C1=NN(C(=O)NC1=O)C2C(C(C(O2)CO)O)O
Molecular Formula:
C8H11N3O6
Molecular Weight:
245.19 g/mol
6-Azauridine
CAS No.: 54-25-1
Cat. No.: VC0005812
Molecular Formula: C8H11N3O6
Molecular Weight: 245.19 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 6-azauridine is a N-glycosyl-1,2,4-triazine. It has a role as an antineoplastic agent, an antimetabolite and a drug metabolite. 6-Azauridine is a synthetic triazine analogue of uridine with antimetabolite activity. 6-azauridine inhibits de novo pyrimidine synthesis and DNA synthesis and is converted intracellularly into mono, di, and triphosphate derivatives, which incorporate into RNA and inhibit protein synthesis. A triazine nucleoside used as an antineoplastic antimetabolite. It interferes with pyrimidine biosynthesis thereby preventing formation of cellular nucleic acids. As the triacetate, it is also effective as an antipsoriatic. |
|---|---|
| CAS No. | 54-25-1 |
| Molecular Formula | C8H11N3O6 |
| Molecular Weight | 245.19 g/mol |
| IUPAC Name | 2-[(2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-1,2,4-triazine-3,5-dione |
| Standard InChI | InChI=1S/C8H11N3O6/c12-2-3-5(14)6(15)7(17-3)11-8(16)10-4(13)1-9-11/h1,3,5-7,12,14-15H,2H2,(H,10,13,16)/t3-,5-,6-,7-/m1/s1 |
| Standard InChI Key | WYXSYVWAUAUWLD-SHUUEZRQSA-N |
| Isomeric SMILES | C1=NN(C(=O)NC1=O)[C@H]2[C@@H]([C@@H]([C@H](O2)CO)O)O |
| SMILES | C1=NN(C(=O)NC1=O)C2C(C(C(O2)CO)O)O |
| Canonical SMILES | C1=NN(C(=O)NC1=O)C2C(C(C(O2)CO)O)O |
| Appearance | White solidPurity:≥98% by HPLC |
| Colorform | Crystals from ether, ethanol |
| Melting Point | 158 °C |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator